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Compound of Interest

Compound Name: L-Alanine-d3-1

Cat. No.: B579270

For researchers, scientists, and drug development professionals, the safe and efficient
handling of chemical reagents is paramount to both personal safety and experimental integrity.
This guide provides essential, immediate safety and logistical information for L-Alanine-d3-1, a
stable isotope-labeled amino acid. The following procedures and recommendations are
designed to ensure safe operational handling and disposal.

Hazard Identification and Classification

According to available Safety Data Sheets (SDS), L-Alanine and its deuterated forms are not
classified as hazardous substances or mixtures.[1][2] However, it is prudent laboratory practice
to handle all chemicals with caution, as unpredictable reactions are always possible.[3]

Personal Protective Equipment (PPE)

Consistent with good laboratory practice, the following personal protective equipment should
be worn when handling L-Alanine-d3-1. A risk assessment should be conducted for specific
procedures to determine if additional protection is required.[1]
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PPE Category

Item

Specifications and Use

Eye and Face Protection

Safety Glasses with Side
Shields or Goggles

Must be ANSI Z87.1 compliant
to provide protection from
splashes and dust. A face
shield may be worn in addition
if there is a significant splash
hazard.[1]

Hand Protection

Disposable Nitrile Gloves

Minimum requirement for
incidental contact. For
prolonged or direct contact,
consider double-gloving or
using thicker, chemical-
resistant gloves. Always wash

hands after removing gloves.

[1]14]

Body Protection

Laboratory Coat

Protects skin and clothing from
potential spills.[1][4]

Respiratory Protection

Not generally required

Use in a well-ventilated area. If
dust is generated and
engineering controls (like a
fume hood) are not sufficient, a
NIOSH-approved respirator

may be necessary.[1][4]

Foot Protection

Closed-Toe Shoes

Essential for preventing
injuries from spills or dropped
objects.[1]

Physical and Chemical Properties of L-Alanine

The following table summarizes key quantitative data for L-Alanine, which is chemically similar
to L-Alanine-d3-1.
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Property Value

Molecular Formula C3HaD3NO2[5]

Molecular Weight 92.11 g/mol [6]

Melting Point 314.5°CJ[7]

Boiling Point 212.9 + 23.0°C (Predicted)[7]
Density 1.432 g/lcm3[7]

Solubility in Water 166.5 g/L (at 25°C)[7]
Storage Conditions 2-8°C[7]

Operational Plan: Step-by-Step Handling
Procedures

e Receiving and Storage:
o Upon receipt, inspect the container for any damage or leaks.
o Verify that the product name and CAS number on the label match the order.

o Store the container in a cool, dry, well-ventilated area, away from incompatible materials
such as strong oxidizing agents.[3][7][8]

e Weighing and Solution Preparation:

o Perform all weighing and solution preparation in a designated area, such as a chemical
fume hood or on a well-ventilated laboratory bench, to minimize dust generation.[4][8]

o Handle the solid material carefully to avoid creating dust.[8]
o Experimental Use:

o Handle all solutions containing L-Alanine-d3-1 with the same precautions as the solid
material.
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o Avoid contact with skin and eyes.[3] In case of accidental contact, follow the first aid
measures outlined below.

o Do not eat, drink, or smoke in the laboratory.[8]

First Aid Measures

« If inhaled: Move the person into fresh air. If breathing is difficult, give artificial respiration.[3]

[4]
 In case of skin contact: Wash off with soap and plenty of water.[3][4]

 In case of eye contact: Flush eyes with water as a precaution. Remove contact lenses if
present and easy to do so. Continue rinsing.[3][4]

« If swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious
person.[3][4] In all cases of exposure, seek medical attention if you feel unwell.[3]

Spill Management and Disposal Plan
Spill Management:

In the event of a spill, ensure the area is well-ventilated and wear the appropriate PPE as
outlined above.[1]

o Solid Spill: Carefully sweep up the material, avoiding dust generation, and place it into a
suitable, labeled, and sealed container for disposal.[1][8]

 Liquid Spill: Absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it
in a sealed container for disposal.[9]

o After material pickup is complete, wash the spill site.[3]
Disposal Plan:

All waste containing L-Alanine-d3-1 must be disposed of in accordance with local, state, and
federal regulations.
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» Solid Waste: Collect solid waste, including contaminated consumables (e.g., weigh paper,
gloves), in a clearly labeled and sealed container.[9]

e Liquid Waste: Collect liquid waste in a clearly labeled and sealed container.

o Container Disposal: Empty containers should be rinsed thoroughly with a suitable solvent.
The rinsate should be collected as liquid waste. Dispose of the clean container according to
institutional guidelines.[9] Do not let the product enter drains.[2]

Experimental Workflow

The following diagram illustrates the standard workflow for the safe handling and disposal of L-
Alanine-d3-1 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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